Cas no 2078-04-8 (1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)-)
2078-04-8 structure
Product Name:1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)-
CAS No:2078-04-8
MF:C13H18F3N3O2
MW:305.296133518219
CID:260063
PubChem ID:164925
Update Time:2025-04-19
1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)-
- 3-Nitro-N2,N2-dipropyl-5-(trifluoromethyl)-1,2-benzenediamine
- NS00115850
- 2078-04-8
- 3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)benzene-1,2-diamine
- trifluralin TP
- DTXSID40942995
- 3-Nitro-N~2~,N~2~-dipropyl-5-(trifluoromethyl)benzene-1,2-diamine
- 1,2-Benzenediamine, 3-nitro-N(2),N(2)-dipropyl-5-(trifluoromethyl)-
-
- Inchi: 1S/C13H18F3N3O2/c1-3-5-18(6-4-2)12-10(17)7-9(13(14,15)16)8-11(12)19(20)21/h7-8H,3-6,17H2,1-2H3
- InChI Key: IFLIFBDYHJJBRP-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(CCC)CCC)N)(F)F
Computed Properties
- Exact Mass: 305.13524
- Monoisotopic Mass: 305.135111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 75.1
Experimental Properties
- Density: 1.266
- Boiling Point: 380.8°Cat760mmHg
- Flash Point: 184.1°C
- Refractive Index: 1.533
- PSA: 72.4
1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-475851-10 mg |
α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene, |
2078-04-8 | 10mg |
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| SHENG KE LU SI SHENG WU JI SHU | sc-475851-10mg |
α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene, |
2078-04-8 | 10mg |
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1,2-Benzenediamine,3-nitro-N2,N2-dipropyl-5-(trifluoromethyl)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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